Oxyfedrine
Overview
Description
Oxyfedrine is a vasodilator and a β adrenoreceptor agonist . It was found to depress the tonicity of coronary vessels, improve myocardial metabolism (so that the heart can sustain hypoxia better), and also exert positive chronotropic and inotropic effects, thereby not precipitating angina pectoris .
Synthesis Analysis
The synthesis of this compound involves a Mannich condensation of PPA with formaldehyde and m-acetanisole .Molecular Structure Analysis
The IUPAC name for this compound is (RS)-3-[(2-Hydroxy-1-methyl-2-phenylethyl)amino]-1-(3-methoxyphenyl)propan-1-one . Its molecular formula is C19H23NO3 and it has a molar mass of 313.397 g·mol−1 .Chemical Reactions Analysis
This compound may interact with other drugs, affecting their efficacy or increasing the risk or severity of certain conditions. For example, the therapeutic efficacy of this compound can be decreased when used in combination with Acebutolol . The risk or severity of hypertension can be increased when Aceclofenac is combined with this compound .Physical And Chemical Properties Analysis
This compound is a small molecule with a similar structure to other compounds in its group . Its average weight is 313.397 and its chemical formula is C19H23NO3 .Scientific Research Applications
Oxyfedrine has been used in a variety of scientific research applications. It has been used as a research tool for studies of the nervous system and its effects on the body. It has also been used to study drug metabolism and the effects of drugs on the body, as well as to study the effects of drugs on the brain. Additionally, this compound has been used in studies of the cardiovascular system and its effects on the body.
Mechanism of Action
Target of Action
Oxyfedrine is primarily a vasodilator and a β adrenoreceptor agonist . Its primary target is the β-adrenergic receptor . The β-adrenergic receptors are part of the sympathetic nervous system and play a crucial role in cardiovascular function, including heart rate and blood pressure regulation.
Mode of Action
This compound interacts with its primary target, the β-adrenergic receptor, and acts as a partial agonist . This interaction leads to a decrease in the tonicity of coronary vessels, thereby improving myocardial metabolism . This means that the heart can sustain hypoxia (low oxygen levels) better . Additionally, this compound exerts positive chronotropic (increasing heart rate) and inotropic (increasing cardiac contractility) effects .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the cardiovascular system. By acting as a β adrenoreceptor agonist, this compound can decrease the tonicity of coronary vessels, improve myocardial metabolism, and exert positive chronotropic and inotropic effects . This can help the heart sustain better under conditions of low oxygen levels (hypoxia) .
Advantages and Limitations for Lab Experiments
One of the advantages of using oxyfedrine in lab experiments is that it has a relatively short half-life, meaning that its effects on the body can be observed quickly. Additionally, its effects can be reversed quickly by administering a β-blocker. However, one of the limitations of using this compound in lab experiments is that it can cause side effects such as increased heart rate and blood pressure, increased respiration rate, and increased alertness.
Future Directions
There are a number of potential future directions for oxyfedrine research. One potential direction is to study its effects on the cardiovascular system and its potential applications in the treatment of cardiovascular diseases. Additionally, this compound could be studied for its potential to be used as a performance-enhancing drug. Additionally, further research could be done to study its potential to be used as a weight loss aid. Finally, this compound could be studied for its potential to be used as a treatment for depression and other mental health disorders.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Oxyfedrine interacts with β adrenoreceptors, which are proteins involved in various biochemical reactions . As a β adrenoreceptor agonist, this compound binds to these receptors, triggering a series of biochemical reactions that lead to its therapeutic effects .
Cellular Effects
This compound has been found to have significant effects on various types of cells, particularly those in the cardiovascular system . It improves myocardial metabolism, allowing the heart to better sustain hypoxia . It also exerts positive chronotropic and inotropic effects, which means it increases the heart rate and the force of heart muscle contraction respectively .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with β adrenoreceptors . By binding to these receptors, this compound triggers a cascade of events that lead to vasodilation and improved myocardial metabolism .
Metabolic Pathways
Given its role as a β adrenoreceptor agonist, it is likely that this compound interacts with enzymes and cofactors involved in adrenergic signaling .
Transport and Distribution
Given its therapeutic effects on the cardiovascular system, it is likely that this compound is transported and distributed in a manner that allows it to exert its effects on the heart and blood vessels .
Subcellular Localization
Given its role as a β adrenoreceptor agonist, it is likely that this compound localizes to the cell membrane where β adrenoreceptors are located .
properties
IUPAC Name |
3-[[(1R,2S)-1-hydroxy-1-phenylpropan-2-yl]amino]-1-(3-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3/c1-14(19(22)15-7-4-3-5-8-15)20-12-11-18(21)16-9-6-10-17(13-16)23-2/h3-10,13-14,19-20,22H,11-12H2,1-2H3/t14-,19-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDYUVHBMFVMBAF-LIRRHRJNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CC=C1)O)NCCC(=O)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@@H](C1=CC=CC=C1)O)NCCC(=O)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0023408 |
Source
|
| Record name | Oxyfedrine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0023408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15687-41-9, 21071-51-2 |
Source
|
| Record name | (-)-Oxyfedrine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15687-41-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxyfedrine [INN:BAN:DCF] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015687419 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propiophenone, 3-((beta-hydroxy-alpha-methylphenethyl)amino)-3'-methoxy-, stereoisomer | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021071512 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Oxyfedrine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13398 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Oxyfedrine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0023408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | OXYFEDRINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DWL616XF1K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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